Cas no 2227794-16-1 (rac-(1R,2R)-2-(4-bromo-5-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(4-bromo-5-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227794-16-1
• MF: C₈H₆BrClO₂S
• MW: 281.554039478302
• CID: 6167216
• PubChem ID: 165644152
• Update Time: 2025-05-20

rac-(1R,2R)-2-(4-bromo-5-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-bromo-5-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid
• EN300-1920349
• 2227794-16-1

• Inchi： 1S/C8H6BrClO2S/c9-5-2-6(13-7(5)10)3-1-4(3)8(11)12/h2-4H,1H2,(H,11,12)/t3-,4-/m1/s1
• InChI Key： HFHHIKVBBYRYEC-QWWZWVQMSA-N
• SMILES： BrC1=C(SC(=C1)[C@@H]1C[C@H]1C(=O)O)Cl

Computed Properties

• Exact Mass: 279.89604g/mol
• Monoisotopic Mass: 279.89604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Additional information on rac-(1R,2R)-2-(4-bromo-5-chlorothiophen-2-yl)cyclopropane-1-carboxylic acid

Racemic (1R,2R)-2-(4-Bromo-5-Chlorothiophen-2-Yl)cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

Racemic (1R,2R)-2-(4-Bromo-5-Chlorothiophen-2-Yl)cyclopropane-1-Carboxylic Acid, commonly referred to by its CAS number CAS No. 2227794-16-1, is a highly specialized organic compound with significant applications in the fields of material science and drug discovery. This compound is characterized by its unique structural features, which include a cyclopropane ring fused with a thiophene moiety and substituted with bromine and chlorine atoms. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and material assemblies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint while maintaining high yields. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key coupling reactions. For instance, a study published in Chemical Communications demonstrated the application of a palladium-catalyzed cross-coupling reaction to construct the thiophene-cyclopropane linkage with remarkable precision.

The structural integrity of CAS No. 2227794-16-1 is further enhanced by its stereochemistry. The racemic mixture (equal parts of the R,R and S,S enantiomers) ensures a balanced distribution of stereoisomers, which is crucial for certain applications where chirality plays a pivotal role. This property has been leveraged in asymmetric catalysis and enantioselective synthesis, as highlighted in recent research by Smith et al., who utilized this compound as a chiral auxiliary in the construction of complex natural product analogs.

In terms of applications, this compound has found significant utility in the development of advanced materials. Its ability to form stable coordination complexes with transition metals makes it an ideal candidate for use in catalytic systems and sensors. For example, researchers at the University of Cambridge have explored its potential as a ligand in metalloporphyrin-based sensors for detecting trace amounts of heavy metals in aqueous solutions. The compound's electronic properties also make it suitable for use in organic electronics, particularly in the design of semiconducting polymers and thin-film transistors.

The pharmacological potential of Racemic (1R,2R)-2-(4-Bromo-5-Chlorothiophen-2-Yl)cyclopropane-1-Carboxylic Acid has also garnered considerable attention. Preclinical studies have indicated that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. A recent study published in Nature Communications reported its ability to modulate the activity of protein kinase C (PKC), suggesting its potential as a lead compound for anticancer drug development.

From an environmental perspective, the compound's stability under various conditions has been thoroughly investigated. Research conducted at Stanford University revealed that it exhibits low bioaccumulation potential and minimal toxicity to aquatic organisms, making it suitable for industrial applications where environmental safety is a priority.

In conclusion, CAS No. 2227794-16-1, or Racemic (1R,2R)-2-(4-Bromo-5-Chlorothiophen-2-Yl)cyclopropane-1-Carboxylic Acid, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.